1,3-Propanediaminium, N,N,N,N',N'-pentamethyl-N'-(3-(octyloxy)propyl)-, dichloride

• CAS No.: 68123-04-6
• Molecular Formula: C19H44Cl2N2O
• Molecular Weight: 387.5 g/mol
• IUPAC Name: dimethyl-(3-octoxypropyl)-[3-(trimethylazaniumyl)propyl]azanium;dichloride
• InChI: InChI=1S/C19H44N2O.2ClH/c1-7-8-9-10-11-12-18-22-19-14-17-21(5,6)16-13-15-20(2,3)4;;/h7-19H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key: YIELTJJHCUBKPV-UHFFFAOYSA-L
• Canonical SMILES: CCCCCCCCOCCC[N+](C)(C)CCC[N+](C)(C)C.[Cl-].[Cl-]

Description

1,3-Propanediaminium, N,N,N,N’,N’-pentamethyl-N’-(3-(octyloxy)propyl)-, dichloride is a quaternary ammonium compound with the molecular formula C19H44Cl2N2O. This compound is known for its surfactant properties and is used in various industrial and scientific applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-Propanediaminium, N,N,N,N’,N’-pentamethyl-N’-(3-(octyloxy)propyl)-, dichloride typically involves the quaternization of a tertiary amine with an alkyl halide. The reaction is carried out in a solvent such as ethanol or acetonitrile under reflux conditions. The product is then purified by recrystallization or column chromatography .

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using continuous flow reactors. The reaction conditions are optimized to ensure high yield and purity. The final product is often obtained as a crystalline solid, which is then packaged for distribution .

Chemical Reactions Analysis

Types of Reactions

1,3-Propanediaminium, N,N,N,N’,N’-pentamethyl-N’-(3-(octyloxy)propyl)-, dichloride undergoes various chemical reactions, including:

Substitution Reactions: The compound can undergo nucleophilic substitution reactions where the chloride ions are replaced by other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, although these reactions are less common.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide, potassium iodide, and other nucleophiles. The reactions are typically carried out in polar solvents such as water or ethanol.

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate can be used under acidic or basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with potassium iodide would yield the corresponding iodide salt .

Scientific Research Applications

1,3-Propanediaminium, N,N,N,N’,N’-pentamethyl-N’-(3-(octyloxy)propyl)-, dichloride has several scientific research applications:

Chemistry: Used as a phase transfer catalyst in organic synthesis.

Biology: Employed in the study of cell membrane interactions due to its surfactant properties.

Medicine: Investigated for its potential use in drug delivery systems.

Industry: Utilized in the formulation of cleaning agents and disinfectants.

Mechanism of Action

The mechanism of action of 1,3-Propanediaminium, N,N,N,N’,N’-pentamethyl-N’-(3-(octyloxy)propyl)-, dichloride involves its interaction with cell membranes. The compound disrupts the lipid bilayer, leading to increased permeability and cell lysis. This property is particularly useful in its application as a disinfectant .

Comparison with Similar Compounds

Similar Compounds

• N,N,N,N’,N’-Pentamethyl-N’-octadecyl-1,3-propanediaminium dichloride
• N,N,N,N’,N’-Pentamethyl-N’-[3-(octyloxy)propyl]-1,3-propanediaminium

Uniqueness

1,3-Propanediaminium, N,N,N,N’,N’-pentamethyl-N’-(3-(octyloxy)propyl)-, dichloride is unique due to its specific alkyl chain length and the presence of an octyloxy group. This structural feature enhances its surfactant properties and makes it particularly effective in disrupting lipid bilayers compared to other similar compounds .